4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-phenyl-N-(3,4,5-trifluorophenyl)thiadiazole-5-carboxamide
• InChI: InChI=1S/C15H8F3N3OS/c16-10-6-9(7-11(17)12(10)18)19-15(22)14-13(20-21-23-14)8-4-2-1-3-5-8/h1-7H,(H,19,22)
• InChI Key: YQTYHVZMKDHSHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SN=N2)C(=O)NC3=CC(=C(C(=C3)F)F)F
• Molecular Formula: C15H8F3N3OS
• Molecular Weight: 335.3 g/mol

Description

4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. The compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide exhibits low toxicity and does not cause significant adverse effects on normal cells. The compound has also been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide is its potent antitumor activity, which makes it a promising candidate for the development of new cancer drugs. However, the compound has some limitations, such as its low solubility in water, which may affect its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the research on 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide. One of the most promising areas of research is the development of new cancer drugs based on this compound. Researchers can also explore the potential applications of this compound in other fields, such as antimicrobial and anti-inflammatory agents. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects on normal cells.
In conclusion, 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide is a promising compound that has shown significant potential in scientific research. Its potent antitumor activity and low toxicity make it a promising candidate for the development of new cancer drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide involves the reaction of 3,4,5-trifluoroaniline with thiocarbohydrazide in the presence of a suitable catalyst. The resulting product is then treated with 4-chlorobenzoyl chloride to obtain the final compound.

Scientific Research Applications

The potential applications of 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide in scientific research are vast. One of the most promising areas of research is the development of new drugs for the treatment of various diseases. Thiadiazole derivatives have been shown to possess a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. Studies have shown that 4-phenyl-N-(3,4,5-trifluorophenyl)-1,2,3-thiadiazole-5-carboxamide exhibits potent antitumor activity against various cancer cell lines.